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Compound of Interest

Compound Name: 5-Nonanone

Cat. No.: B165733 Get Quote

An In-depth Technical Guide to the Physical Properties of Dibutyl Ketone

Introduction
Dibutyl ketone, systematically known as 5-nonanone, is an aliphatic ketone with the chemical

formula C9H18O. It is a colorless to pale yellow liquid with a characteristic fruity or pungent

odor. As a higher molecular weight ketone, its physical properties are of significant interest in

various industrial and research applications, including its use as a solvent for resins and

lacquers, in organic synthesis, and in the formulation of certain fragrance compounds. This

guide provides a comprehensive overview of its key physical properties, detailed experimental

protocols for their determination, and a logical workflow for the characterization of such

compounds.

Quantitative Physical Properties
The physical properties of dibutyl ketone have been well-characterized through various

experimental and computational methods. The following table summarizes the key quantitative

data from established chemical databases.
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Property Value Source(s)

Molecular Formula C₉H₁₈O PubChem, NIST

Molecular Weight 142.24 g/mol PubChem, NIST

Appearance Colorless to pale yellow liquid Chemical Suppliers

Odor Fruity, pungent Chemical Suppliers

Boiling Point 188 °C (at 760 mmHg) PubChem, NIST

Melting Point -32.6 °C PubChem

Density 0.826 g/cm³ at 20 °C PubChem, NIST

Vapor Pressure 0.8 mmHg at 25 °C PubChem

Flash Point 63 °C (145 °F) - closed cup Chemical Suppliers

Solubility in Water
0.3 g/L at 20 °C (Slightly

soluble)
PubChem

Refractive Index 1.422 at 20 °C NIST

LogP (Octanol/Water) 2.89 PubChem

Experimental Protocols
The determination of the physical properties of a liquid chemical like dibutyl ketone follows

standardized laboratory procedures. Below are detailed methodologies for measuring some of

the key properties listed above.

Determination of Boiling Point (Distillation Method)
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Distillation flask

Condenser
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Thermometer (calibrated)

Heating mantle

Boiling chips

Receiving flask

Procedure:

Assembly: Assemble the distillation apparatus in a fume hood. Place a sample of dibutyl

ketone (approximately 2/3 full) into the distillation flask along with a few boiling chips to

ensure smooth boiling.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distillation flask. This ensures the temperature of the vapor

distilling into the condenser is accurately measured.

Heating: Begin heating the flask gently using the heating mantle.

Observation: Observe the liquid as it begins to boil and the vapor rises. Note the temperature

when the first drop of distillate is collected in the receiving flask.

Data Recording: Continue to heat until a steady stream of distillate is produced and the

temperature reading on the thermometer stabilizes. This stable temperature is recorded as

the boiling point.

Correction: If the atmospheric pressure is not exactly 760 mmHg, a pressure correction may

be applied to normalize the boiling point to standard pressure.

Determination of Density (Pycnometer Method)
Objective: To accurately measure the mass per unit volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)
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Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

Calibration: Clean and dry the pycnometer thoroughly. Weigh the empty, dry pycnometer on

the analytical balance and record its mass (m1).

Filling with Water: Fill the pycnometer with deionized water and place it in the constant

temperature water bath set to 20 °C. Allow it to equilibrate for 20-30 minutes. Ensure the

water level is at the capillary mark. Dry the outside of the pycnometer and weigh it (m2).

Filling with Sample: Empty and dry the pycnometer completely. Fill it with dibutyl ketone and

repeat the equilibration process in the 20 °C water bath. Adjust the level to the mark, dry the

exterior, and weigh it (m3).

Calculation:

Mass of water = m2 - m1

Volume of pycnometer = (m2 - m1) / ρ_water (where ρ_water at 20 °C is ~0.9982 g/cm³)

Mass of dibutyl ketone = m3 - m1

Density of dibutyl ketone = (m3 - m1) / Volume of pycnometer

Experimental and Analytical Workflow
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a liquid sample like dibutyl ketone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation & Purity

Physical Property Determination

Data Analysis & Reporting

Obtain Dibutyl Ketone Sample

Purity Analysis (e.g., GC-MS)

Boiling Point Determination Density Measurement Refractive Index Measurement Flash Point Test Solubility Assessment

Compile Data

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for physical property characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b165733?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Physical properties of dibutyl ketone]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b165733#physical-
properties-of-dibutyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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